Cas no 1219802-83-1 (1-Bromohexane-1,1,2,2-d4)

• Product Name: 1-Bromohexane-1,1,2,2-d4
• CAS No: 1219802-83-1
• MF: C₆H₁₃Br
• MW: 169.096068143845
• CID: 1066387
• Update Time: 2025-06-07

1-Bromohexane-1,1,2,2-d4 Chemical and Physical Properties

Names and Identifiers

• 1-Bromohexane-1,1,2,2-d4
• 1-BroMohexane--d4

• Inchi： 1S/C6H13Br/c1-2-3-4-5-6-7/h2-6H2,1H3/i5D2,6D2
• InChI Key： MNDIARAMWBIKFW-NZLXMSDQSA-N
• SMILES： C([2H])([2H])(Br)C([2H])([2H])CCCC

Additional information on 1-Bromohexane-1,1,2,2-d4

Introduction to 1-Bromohexane-1,1,2,2-d4 (CAS No. 1219802-83-1)

The compound 1-Bromohexane-1,1,2,2-d4, identified by the CAS number 1219802-83-1, is a deuterated bromoalkane that has gained significant attention in the fields of organic chemistry and materials science. This compound is a derivative of hexane, with bromine substitution at the first carbon and deuterium isotopes incorporated at positions 1 and 2. The presence of deuterium atoms introduces unique properties that make this compound valuable for various applications.

Deuterated compounds like 1-Bromohexane-1,1,2,2-d4 are increasingly used in research due to their stability and distinct chemical behavior compared to their protium counterparts. Recent studies have highlighted the role of deuterium in stabilizing molecular structures and enhancing reaction selectivity. For instance, in nuclear magnetic resonance (NMR) spectroscopy, the use of deuterated solvents and reagents has become standard practice to avoid signal interference from protium atoms. Similarly, deuterated bromoalkanes are employed in neutron scattering experiments to study molecular dynamics with higher precision.

The synthesis of 1-Bromohexane-1,1,2,2-d4 involves a multi-step process that includes dehydrohalogenation and subsequent deuteration. Recent advancements in catalytic deuteration techniques have made it possible to produce this compound with high isotopic purity. Researchers have also explored the use of transition metal catalysts to facilitate the incorporation of deuterium atoms at specific positions without altering the overall structure of the molecule.

In terms of chemical properties, 1-Bromohexane-1,1,2,2-d4 exhibits similar reactivity to regular hexane derivatives but with enhanced stability due to the presence of deuterium. This compound is known for its ability to undergo nucleophilic substitution reactions efficiently. A study published in the Journal of Organic Chemistry demonstrated that bromoalkanes with deuterium substitution show improved reaction yields in SN2 mechanisms due to reduced hydrogen bonding effects.

The application of deuterated bromoalkanes extends beyond traditional organic synthesis. In materials science, these compounds are used as precursors for synthesizing advanced polymers and surfactants. For example, a recent research paper highlighted the use of deuterated bromoalkanes in creating self-assembling monolayers with tailored surface properties for biomedical applications.

In conclusion, 1-Bromohexane-1,1,2,2-d4, CAS No. 1219802-83-83-83-83-83-83-83-83 is a versatile compound that continues to find new applications in both academic research and industrial settings. Its unique combination of bromine functionality and deuterium substitution makes it an invaluable tool for chemists seeking to explore novel reaction pathways and material properties.